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Compound of Interest

Compound Name:
cis-Tetrahydrofuran-2,5-

dicarboxylic acid

Cat. No.: B1140402 Get Quote

An In-depth Technical Guide to cis-Tetrahydrofuran-
2,5-dicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a certified Material Safety Data Sheet (MSDS). Users should consult official MSDS

documentation from a verified supplier for complete and up-to-date safety information.

Chemical Identification and Physical Properties
cis-Tetrahydrofuran-2,5-dicarboxylic acid is a heterocyclic organic compound. It is also

known by other names such as (2R,5S)-oxolane-2,5-dicarboxylic acid and 2,5-Anhydro-3,4-

dideoxyhexaric acid.[1] The Chemical Abstracts Service (CAS) registry number for this

compound is 6338-43-8.[2][3]

Physical and Chemical Data
The following table summarizes the key physical and chemical properties of cis-
Tetrahydrofuran-2,5-dicarboxylic acid.
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Property Value Source

Molecular Formula C₆H₈O₅ [2][4]

Molecular Weight 160.12 g/mol [2][4]

Boiling Point 425.5 °C at 760 mmHg [5]

Density 1.535 g/cm³ [5]

LogP -0.2 [4]

Hazard Identification and Safety Precautions
While specific toxicity data for cis-Tetrahydrofuran-2,5-dicarboxylic acid is limited, hazard

information is available from various suppliers. The compound is generally considered to be an

irritant.

GHS Hazard Statements
H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Handling and Storage
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Handling: Handle in a well-ventilated place.[1] Wear suitable protective clothing, including

safety goggles and gloves.[1] Avoid formation of dust and aerosols.[1]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Recommended storage temperature is between 10°C and 25°C.[2]

Experimental Protocols
Detailed experimental protocols for the determination of all physical and toxicological properties

of cis-Tetrahydrofuran-2,5-dicarboxylic acid are not readily available in the public domain.

However, standardized methods, such as the OECD Guidelines for the Testing of Chemicals,

are typically employed.

Determination of Physical Properties (General
Methodologies)

Melting Point: Determined using a capillary melting point apparatus, following a method

similar to OECD Test Guideline 102. The sample is heated in a capillary tube, and the

temperature range over which it melts is recorded.

Boiling Point: Can be determined using a method analogous to OECD Test Guideline 103.

This involves distilling the substance and measuring the temperature at which the liquid and

vapor phases are in equilibrium at a given pressure.

Density: Typically determined using a pycnometer or a density meter, following procedures

outlined in methods like OECD Test Guideline 109.

Synthesis of cis-Tetrahydrofuran-2,5-dicarboxylic Acid
A sustainable catalytic route for the synthesis of cis-Tetrahydrofuran-2,5-dicarboxylic acid
(THFDCA) has been reported, starting from the bio-based platform chemical 5-

(hydroxymethyl)furfural (HMF). The process involves two main steps:

Hydrogenation of HMF to Tetrahydrofuran-2,5-dimethanol (THFDM): HMF is reduced using a

commercial Pd/Al₂O₃ catalyst to yield THFDM with high purity (>99%).
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Oxidation of THFDM to THFDCA: The resulting THFDM is then oxidized over a hydrotalcite

(HT)-supported gold nanoparticle catalyst in water. A high yield of THFDCA (91%) can be

achieved at 110°C under 30 bar air pressure for 7 hours.[6]

Toxicological and Ecological Information
Specific toxicological and ecological data for cis-Tetrahydrofuran-2,5-dicarboxylic acid is

largely unavailable.[1] Ecotoxicogenomic studies on the production chain of 2,5-

furandicarboxylic acid (a related compound) suggest that while the final product has low

toxicity, intermediates like HMF may have a greater environmental impact.

Visualizations
Synthesis Workflow of cis-Tetrahydrofuran-2,5-
dicarboxylic Acid
The following diagram illustrates the synthesis pathway from 5-(hydroxymethyl)furfural to cis-
Tetrahydrofuran-2,5-dicarboxylic acid.

5-(Hydroxymethyl)furfural (HMF) Tetrahydrofuran-2,5-dimethanol (THFDM)

 Hydrogenation 
 (Pd/Al₂O₃ catalyst) cis-Tetrahydrofuran-2,5-

dicarboxylic acid (THFDCA)

 Oxidation 
 (Au/HT catalyst, H₂O, 110°C, 30 bar air) 

Click to download full resolution via product page

Caption: Synthesis of cis-Tetrahydrofuran-2,5-dicarboxylic acid from HMF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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